Cas no 2679932-06-8 (rac-benzyl N-(1R,2R)-2-hydroxy-2-methylcyclobutylcarbamate)
rac-benzyl N-(1R,2R)-2-hydroxy-2-methylcyclobutylcarbamate Chemical and Physical Properties
Names and Identifiers
-
- rac-benzyl N-[(1R,2R)-2-hydroxy-2-methylcyclobutyl]carbamate
- 2679932-06-8
- EN300-28276057
- rac-benzyl N-(1R,2R)-2-hydroxy-2-methylcyclobutylcarbamate
-
- Inchi: 1S/C13H17NO3/c1-13(16)8-7-11(13)14-12(15)17-9-10-5-3-2-4-6-10/h2-6,11,16H,7-9H2,1H3,(H,14,15)/t11-,13-/m1/s1
- InChI Key: RIXRWZQTWLVZBV-DGCLKSJQSA-N
- SMILES: O[C@]1(C)CC[C@H]1NC(=O)OCC1C=CC=CC=1
Computed Properties
- Exact Mass: 235.12084340g/mol
- Monoisotopic Mass: 235.12084340g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 276
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 58.6Ų
rac-benzyl N-(1R,2R)-2-hydroxy-2-methylcyclobutylcarbamate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-28276057-1g |
rac-benzyl N-[(1R,2R)-2-hydroxy-2-methylcyclobutyl]carbamate |
2679932-06-8 | 1g |
$2433.0 | 2023-09-09 | ||
| Enamine | EN300-28276057-5g |
rac-benzyl N-[(1R,2R)-2-hydroxy-2-methylcyclobutyl]carbamate |
2679932-06-8 | 5g |
$7058.0 | 2023-09-09 | ||
| Enamine | EN300-28276057-10g |
rac-benzyl N-[(1R,2R)-2-hydroxy-2-methylcyclobutyl]carbamate |
2679932-06-8 | 10g |
$10464.0 | 2023-09-09 | ||
| Enamine | EN300-28276057-0.05g |
rac-benzyl N-[(1R,2R)-2-hydroxy-2-methylcyclobutyl]carbamate |
2679932-06-8 | 95.0% | 0.05g |
$2044.0 | 2025-03-19 | |
| Enamine | EN300-28276057-0.1g |
rac-benzyl N-[(1R,2R)-2-hydroxy-2-methylcyclobutyl]carbamate |
2679932-06-8 | 95.0% | 0.1g |
$2142.0 | 2025-03-19 | |
| Enamine | EN300-28276057-0.25g |
rac-benzyl N-[(1R,2R)-2-hydroxy-2-methylcyclobutyl]carbamate |
2679932-06-8 | 95.0% | 0.25g |
$2239.0 | 2025-03-19 | |
| Enamine | EN300-28276057-0.5g |
rac-benzyl N-[(1R,2R)-2-hydroxy-2-methylcyclobutyl]carbamate |
2679932-06-8 | 95.0% | 0.5g |
$2336.0 | 2025-03-19 | |
| Enamine | EN300-28276057-1.0g |
rac-benzyl N-[(1R,2R)-2-hydroxy-2-methylcyclobutyl]carbamate |
2679932-06-8 | 95.0% | 1.0g |
$2433.0 | 2025-03-19 | |
| Enamine | EN300-28276057-2.5g |
rac-benzyl N-[(1R,2R)-2-hydroxy-2-methylcyclobutyl]carbamate |
2679932-06-8 | 95.0% | 2.5g |
$4771.0 | 2025-03-19 | |
| Enamine | EN300-28276057-5.0g |
rac-benzyl N-[(1R,2R)-2-hydroxy-2-methylcyclobutyl]carbamate |
2679932-06-8 | 95.0% | 5.0g |
$7058.0 | 2025-03-19 |
rac-benzyl N-(1R,2R)-2-hydroxy-2-methylcyclobutylcarbamate Related Literature
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
Additional information on rac-benzyl N-(1R,2R)-2-hydroxy-2-methylcyclobutylcarbamate
Professional Introduction to Rac-Benzyl N-(1R,2R)-2-Hydroxy-2-Methylcyclobutylcarbamate (CAS No. 2679932-06-8)
Rac-benzyl N-(1R,2R)-2-hydroxy-2-methylcyclobutylcarbamate, with the CAS number 2679932-06-8, is a compound of significant interest in the field of chemical and pharmaceutical research. This compound belongs to a class of molecules that exhibit potential biological activity, making it a subject of extensive study in drug discovery and development. The unique structural features of this molecule, particularly its cyclobutyl backbone and hydroxymethyl group, contribute to its distinct chemical properties and reactivity.
The molecular structure of Rac-benzyl N-(1R,2R)-2-hydroxy-2-methylcyclobutylcarbamate is characterized by a benzyl group attached to a carbamate moiety, which is further linked to a 1R,2R-configured cyclobutyl ring substituted with a hydroxymethyl group. This configuration imparts specific steric and electronic properties to the molecule, influencing its interactions with biological targets. The presence of both hydroxyl and carbamate functional groups makes it a versatile intermediate in organic synthesis, enabling further derivatization and functionalization.
In recent years, there has been growing interest in the development of novel carbamate-based compounds due to their broad spectrum of biological activities. Carbamates are known for their ability to act as protease inhibitors, which has led to their investigation in the treatment of various diseases, including cancer and inflammatory disorders. The cyclobutyl ring in Rac-benzyl N-(1R,2R)-2-hydroxy-2-methylcyclobutylcarbamate adds an additional layer of complexity, potentially influencing the molecule's binding affinity and selectivity towards specific biological targets.
One of the most compelling aspects of this compound is its potential application in the synthesis of chiral drugs. The stereochemistry of the cyclobutyl ring, specifically the 1R,2R configuration, is crucial for ensuring the enantiomeric purity of derived pharmaceuticals. This is particularly important in medicinal chemistry, where the efficacy and safety of drugs are highly dependent on their stereochemical configuration. The synthesis of such chiral compounds often requires sophisticated methodologies, including asymmetric catalysis and stereoselective reactions.
Recent advancements in synthetic chemistry have enabled more efficient and scalable production methods for complex molecules like Rac-benzyl N-(1R,2R)-2-hydroxy-2-methylcyclobutylcarbamate. Techniques such as transition metal-catalyzed cross-coupling reactions and biocatalytic methods have significantly improved the accessibility of these compounds for further research. These advancements not only facilitate the production of larger quantities but also enhance the purity and yield of the final product.
The pharmacological properties of Rac-benzyl N-(1R,2R)-2-hydroxy-2-methylcyclobutylcarbamate have been extensively studied in various preclinical models. Initial findings suggest that this compound exhibits inhibitory activity against certain enzymes involved in disease pathways. For instance, it has shown promise in inhibiting proteases that play a role in cancer progression by modulating signaling pathways associated with cell proliferation and apoptosis. Additionally, its ability to interact with specific protein targets may make it a valuable tool in developing treatments for inflammatory diseases.
The chemical stability and solubility profile of this compound are also critical factors that influence its pharmaceutical applicability. The presence of both hydroxyl and carbamate groups affects its solubility in aqueous environments, which is essential for formulation development. Researchers have been exploring strategies to enhance the solubility and bioavailability of such compounds through structural modifications or by employing prodrug approaches.
In conclusion, Rac-benzyl N-(1R,2R)-2-hydroxy-2-methylcyclobutylcarbamate (CAS No. 2679932-06-8) represents a significant advancement in the field of chemical biology and drug discovery. Its unique structural features and potential biological activities make it a promising candidate for further investigation. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of novel therapeutic agents.
2679932-06-8 (rac-benzyl N-(1R,2R)-2-hydroxy-2-methylcyclobutylcarbamate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)